4-Chloro-2-{[(3,4-diethoxybenzyl)amino]methyl}phenol

• IUPAC Name: 4-chloro-2-[[(3,4-diethoxyphenyl)methylamino]methyl]phenol
• InChI: InChI=1S/C18H22ClNO3/c1-3-22-17-8-5-13(9-18(17)23-4-2)11-20-12-14-10-15(19)6-7-16(14)21/h5-10,20-21H,3-4,11-12H2,1-2H3
• InChI Key: HRHLKDOUIYQYPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNCC2=C(C=CC(=C2)Cl)O)OCC
• Molecular Formula: C18H22ClNO3
• Molecular Weight: 335.8 g/mol

Description

“4-Chloro-2-{[(3,4-diethoxybenzyl)amino]methyl}phenol” is a biochemical compound used for proteomics research. It has a molecular weight of 335.83 and a molecular formula of C18H22ClNO3.

Synthesis Analysis

The synthesis of such compounds often involves nucleophilic aromatic substitution reactions. A production method of 4-chloro-2-aminophenol, which could be a precursor to the compound , involves a nitrification-catalytic reduction reaction carried out according to a hydrazine hydrate catalytic reduction method.

Chemical Reactions Analysis

The compound might undergo reactions similar to other phenolic compounds. For example, it could participate in nucleophilic aromatic substitution reactions, where one of the substituents in the aromatic ring is replaced by a nucleophile.

Scientific Research Applications

Antibacterial Properties

4-Chloro-2-{[(3,4-diethoxybenzyl)amino]methyl}phenol exhibits antibacterial activity. Its mechanism of action involves the destruction of bacterial cell membranes. .

Chemical Synthesis and Derivatives

Benzylic Position Reactions: 4-Chloro-2-{[(3,4-diethoxybenzyl)amino]methyl}phenol contains a benzylic position, which is susceptible to various reactions. For instance, 2° and 3° benzylic halides typically react via an SN1 pathway, forming resonance-stabilized carbocations. .

Environmental Chemistry

Degradation Studies: Researchers may investigate the environmental fate of this compound. Studying its degradation pathways, persistence, and potential impact on ecosystems can provide valuable insights for environmental risk assessment.